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Compound of Interest

Compound Name: Ethyl 4-pyridylacetate

Cat. No.: B032410 Get Quote

An In-depth Technical Guide to the Physical Properties of Ethyl 4-pyridylacetate: Melting and

Boiling Points

For researchers, scientists, and professionals in drug development, a precise understanding of

the physicochemical properties of compounds is fundamental. This guide provides a detailed

overview of the melting and boiling points of Ethyl 4-pyridylacetate, a key intermediate in the

synthesis of various pharmaceutical compounds.

Core Physical Properties
Ethyl 4-pyridylacetate is a pyridine-based compound utilized in various chemical syntheses.

[1] Its physical state at room temperature is a clear colorless to yellow liquid.[2][3]

Quantitative Data Summary
The accurate determination of melting and boiling points is crucial for the purification, handling,

and storage of chemical substances. The table below summarizes the key physical constants

of Ethyl 4-pyridylacetate.
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Physical Property Value Conditions

Melting Point 18-19 °C (lit.)[1]

Boiling Point 127-128 °C at 14 mmHg (lit.)[1]

Density 1.079 g/mL at 25 °C (lit.)[1]

Refractive Index 1.499 at 20 °C (lit.)[1]

Experimental Protocols for Determination of
Physical Properties
The following sections detail the generalized experimental methodologies for determining the

melting and boiling points of a compound like Ethyl 4-pyridylacetate. These protocols are

based on standard laboratory techniques.

Melting Point Determination
The melting point of a substance is the temperature at which it transitions from a solid to a

liquid state.[4][5] For a pure crystalline compound, this transition occurs over a narrow

temperature range.[6] The presence of impurities typically leads to a depression and

broadening of the melting point range.[6][7]

Apparatus and Materials:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)[4][6]

Thermometer

Sample of Ethyl 4-pyridylacetate

Heating medium (e.g., mineral oil for Thiele tube)[4]

Procedure:
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Sample Preparation: A small amount of the solid sample is introduced into the open end of a

capillary tube and packed down to the sealed end by tapping. The packed sample height

should be approximately 1-3 mm.[4][5][6]

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus or attached to a thermometer immersed in a heating bath (Thiele tube).[5]

Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to

determine an approximate melting range, followed by a slower, more precise heating rate

(e.g., 1-2 °C per minute) as the temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample becomes a clear

liquid is recorded as the end of the melting range.[4][6]

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[6] Since the boiling point is dependent on pressure, it is

crucial to record the pressure at which the measurement is taken.

Apparatus and Materials:

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., oil bath)

Sample of Ethyl 4-pyridylacetate

Procedure:

Sample Preparation: A small amount of the liquid sample is placed in a small test tube.
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Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the liquid

in the test tube with the open end down.

Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a

heating bath.

Heating: The heating bath is heated gently. As the temperature rises, a stream of bubbles will

emerge from the open end of the capillary tube.

Observation: The heating is stopped, and the bath is allowed to cool slowly. The temperature

at which the liquid just begins to enter the capillary tube is recorded as the boiling point.

Logical Workflow Diagram
The following diagram illustrates the general workflow for the characterization of the physical

properties of a chemical compound.
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Caption: Workflow for Physical Property Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ETHYL 4-PYRIDYLACETATE | 54401-85-3 [chemicalbook.com]

2. Ethyl 4-pyridineacetate, 98% 100 g | Buy Online | Thermo Scientific Chemicals |
thermofisher.com [thermofisher.com]

3. guidechem.com [guidechem.com]

4. learning-space.uoa.edu.iq [learning-space.uoa.edu.iq]

5. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

6. alnoor.edu.iq [alnoor.edu.iq]

7. athabascau.ca [athabascau.ca]

To cite this document: BenchChem. [Physical properties of Ethyl 4-pyridylacetate melting
and boiling point]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032410#physical-properties-of-ethyl-4-pyridylacetate-
melting-and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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